[4-(Thiophene-2-carbonyl)-piperazin-1-yl]-(3,4,5-trimethoxy-phenyl)-methanone

• Molecular Formula: C19H22N2O5S
• Molecular Weight: 390.5 g/mol
• IUPAC Name: thiophen-2-yl-[4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H22N2O5S/c1-24-14-11-13(12-15(25-2)17(14)26-3)18(22)20-6-8-21(9-7-20)19(23)16-5-4-10-27-16/h4-5,10-12H,6-9H2,1-3H3
• InChI Key: DCEVMSWLSCNQKB-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)N2CCN(CC2)C(=O)C3=CC=CS3

Description

[4-(Thiophene-2-carbonyl)-piperazin-1-yl]-(3,4,5-trimethoxy-phenyl)-methanone, also known as TCM-011, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has shown promising results in preclinical studies.

Mechanism of Action

The exact mechanism of action of [4-(Thiophene-2-carbonyl)-piperazin-1-yl]-(3,4,5-trimethoxy-phenyl)-methanone is not fully understood, but it is believed to act through multiple pathways. [4-(Thiophene-2-carbonyl)-piperazin-1-yl]-(3,4,5-trimethoxy-phenyl)-methanone has been shown to inhibit the activity of various enzymes involved in cancer cell proliferation and survival, such as topoisomerase II and carbonic anhydrase IX. In addition, [4-(Thiophene-2-carbonyl)-piperazin-1-yl]-(3,4,5-trimethoxy-phenyl)-methanone has been shown to modulate the activity of various signaling pathways involved in inflammation and neurodegeneration, such as NF-κB and MAPK.
Biochemical and Physiological Effects:
[4-(Thiophene-2-carbonyl)-piperazin-1-yl]-(3,4,5-trimethoxy-phenyl)-methanone has been shown to have various biochemical and physiological effects in preclinical studies. In cancer research, [4-(Thiophene-2-carbonyl)-piperazin-1-yl]-(3,4,5-trimethoxy-phenyl)-methanone has been shown to induce cell cycle arrest and apoptosis in cancer cells. In inflammation research, [4-(Thiophene-2-carbonyl)-piperazin-1-yl]-(3,4,5-trimethoxy-phenyl)-methanone has been shown to reduce the production of pro-inflammatory cytokines and chemokines. In neurodegenerative disease research, [4-(Thiophene-2-carbonyl)-piperazin-1-yl]-(3,4,5-trimethoxy-phenyl)-methanone has been shown to reduce oxidative stress and inflammation, leading to neuroprotection.

Advantages and Limitations for Lab Experiments

One of the advantages of [4-(Thiophene-2-carbonyl)-piperazin-1-yl]-(3,4,5-trimethoxy-phenyl)-methanone is its broad-spectrum activity against different diseases. Furthermore, [4-(Thiophene-2-carbonyl)-piperazin-1-yl]-(3,4,5-trimethoxy-phenyl)-methanone has shown good pharmacokinetic properties, including good oral bioavailability and low toxicity. However, one of the limitations of [4-(Thiophene-2-carbonyl)-piperazin-1-yl]-(3,4,5-trimethoxy-phenyl)-methanone is its poor solubility, which may affect its efficacy in vivo.

Future Directions

There are several future directions for the research on [4-(Thiophene-2-carbonyl)-piperazin-1-yl]-(3,4,5-trimethoxy-phenyl)-methanone. One of the potential applications of [4-(Thiophene-2-carbonyl)-piperazin-1-yl]-(3,4,5-trimethoxy-phenyl)-methanone is in combination therapy with other anticancer drugs or anti-inflammatory drugs. Furthermore, the development of [4-(Thiophene-2-carbonyl)-piperazin-1-yl]-(3,4,5-trimethoxy-phenyl)-methanone analogs with improved solubility and potency may enhance its therapeutic potential. Additionally, further studies are needed to elucidate the exact mechanism of action of [4-(Thiophene-2-carbonyl)-piperazin-1-yl]-(3,4,5-trimethoxy-phenyl)-methanone and its potential applications in other diseases, such as cardiovascular diseases and metabolic disorders.
Conclusion:
In conclusion, [4-(Thiophene-2-carbonyl)-piperazin-1-yl]-(3,4,5-trimethoxy-phenyl)-methanone is a promising chemical compound that has shown potential therapeutic applications in cancer, inflammation, and neurodegenerative diseases. Its broad-spectrum activity and good pharmacokinetic properties make it a promising candidate for further development. However, further studies are needed to fully understand its mechanism of action and potential applications in other diseases.

Synthesis Methods

The synthesis of [4-(Thiophene-2-carbonyl)-piperazin-1-yl]-(3,4,5-trimethoxy-phenyl)-methanone involves the reaction between 3,4,5-trimethoxybenzaldehyde and thiophene-2-carboxylic acid hydrazide in the presence of a coupling reagent, followed by the reaction with 4-fluorobenzoyl chloride and piperazine. The final product is obtained after purification and characterization.

Scientific Research Applications

[4-(Thiophene-2-carbonyl)-piperazin-1-yl]-(3,4,5-trimethoxy-phenyl)-methanone has been studied for its potential therapeutic applications in various fields, including cancer, inflammation, and neurodegenerative diseases. In cancer research, [4-(Thiophene-2-carbonyl)-piperazin-1-yl]-(3,4,5-trimethoxy-phenyl)-methanone has shown anticancer activity against different cancer cell lines, including breast, lung, and prostate cancer. Inflammation is a common hallmark of many diseases, and [4-(Thiophene-2-carbonyl)-piperazin-1-yl]-(3,4,5-trimethoxy-phenyl)-methanone has demonstrated anti-inflammatory activity in preclinical studies. Furthermore, [4-(Thiophene-2-carbonyl)-piperazin-1-yl]-(3,4,5-trimethoxy-phenyl)-methanone has shown neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease.